4-Fluoro-3-(2,2,2-trifluoroethoxy)aniline
Overview
Description
4-Fluoro-3-(2,2,2-trifluoroethoxy)aniline is a chemical compound with the CAS Number: 1541993-00-3 . It has a molecular weight of 209.14 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C8H7F4NO/c9-6-2-1-5(13)3-7(6)14-4-8(10,11)12/h1-3H,4,13H2 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.Scientific Research Applications
Vibrational Analysis and NLO Materials
- Study 1: A vibrational analysis of similar molecules, including 4-fluoro-3-(trifluoromethyl)aniline, was conducted. This study focused on Fourier Transform-Infrared and Fourier Transform-Raman techniques, providing insights into the effects of substituents on aniline's vibrational spectra. The research also explored hyperconjugation interactions, HOMO-LUMO energy gap, and molecular electrostatic potential (MEP) surface analysis, which are relevant for nonlinear optical (NLO) materials applications (Revathi et al., 2017).
Chemical Synthesis and Characterization
- Study 2: Research on the chemical synthesis and characterization of fluoro-substituted polyanilines, including 4-fluoroaniline, was conducted. This study focused on the polymerization process and the characterization of the polymer products using various spectroscopic techniques, which is crucial for developing new materials (Kwon et al., 1997).
Bioactivation and Biodehalogenation
- Study 3: Investigation into the bioactivation of 4-fluorinated anilines, including 4-fluoroaniline, was carried out. This study focused on the formation of reactive benzoquinoneimines as primary reaction products, which is significant in understanding the metabolic pathways and potential toxicological implications of these compounds (Rietjens & Vervoort, 1991).
Safety and Hazards
properties
IUPAC Name |
4-fluoro-3-(2,2,2-trifluoroethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4NO/c9-6-2-1-5(13)3-7(6)14-4-8(10,11)12/h1-3H,4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPKNERJBYKLFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)OCC(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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